Cas no 139605-34-8 (8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one)

• Product Name: 8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CAS No: 139605-34-8
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD17212171
• CID: 1276943
• PubChem ID: 83816851
• Update Time: 2025-04-20

8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 8-methyl-
• 8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one
• 8-methyl-4H-1,4-benzothiazin-3-one
• 8-Methyl-2H-1,4-benzothiazine-3(4H)-one
• EN300-872770
• Z1255359033
• 139605-34-8
• 8-METHYL-2H-1,4-BENZOTHIAZIN-3(4H)-ONE

• MDL： MFCD17212171
• Inchi： 1S/C9H9NOS/c1-6-3-2-4-7-9(6)12-5-8(11)10-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： DJUGCLPODMCLDI-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1